Cas no 1976-27-8 (1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt)

1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt, is a zwitterionic surfactant characterized by its unique amphiphilic structure. The compound combines a quaternary ammonium group with a carboxylate moiety and a long hydrophobic chain, enabling excellent emulsifying and solubilizing properties. Its zwitterionic nature ensures compatibility with a wide pH range and high electrolyte tolerance, making it suitable for formulations requiring stability under harsh conditions. The molecule’s balanced hydrophilic-lipophilic properties enhance its utility in personal care, detergents, and industrial applications where mildness and performance are critical. Its structure also contributes to low irritation potential, making it ideal for sensitive formulations.

1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt structure

1976-27-8 structure

Product Name:1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt

CAS No:1976-27-8

MF:C₂₅H₄₉NO₄

MW:427.660868406296

CID:118254

PubChem ID:6426855

Update Time:2025-06-07

1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt Chemical and Physical Properties

Names and Identifiers

- 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt
- 3-octadecanoyloxy-4-(trimethylazaniumyl)butanoate
- 3-octadecanoyloxy-4-trimethylazaniumylbutanoate
- O-octadecanoyl-L-carnitine
- Stearoyl Carnitine
- Acylcarnitine C18:0
- L-Stearoylcarnitine
- octadecanoylcarnitine
- O-octadecanoylcarnitine
- Stearoyl-L-carnitine
- 3-(octadecanoyloxy)-4-(trimethylazaniumyl)butanoate
- FNPHNLNTJNMAEE-UHFFFAOYSA-N
- O-stearoylcarnitine
- 3-(Stearoyloxy)-4-(trimethylammonio)butanoate
- O-Octadecanoyl-DL-carnitine
- 3-(octadecanoyloxy)-4-(trimethylammonio)butanoate
- FT-0674651
- DTXSID70423787
- 1976-27-8
- CHEBI:73074
- CHEMBL3392056
- starbld0004351
- LMFA07070051
- 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt
- SCHEMBL188358
- 3-stearoyloxy-4-(trimethylammonio)butyrate
- AC(18:0)
- Q27140281
- Inchi： 1S/C25H49NO4/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(29)30-23(21-24(27)28)22-26(2,3)4/h23H,5-22H2,1-4H3
- InChI Key： FNPHNLNTJNMAEE-UHFFFAOYSA-N
- SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)C(CC(=O)[O-])C[N+](C)(C)C

Computed Properties

Exact Mass: 427.36600
Monoisotopic Mass: 427.36615904g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 21
Complexity: 426
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8.8
Topological Polar Surface Area: 66.4Å²

Experimental Properties

Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 66.43000
LogP: 5.00590

1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AB07276-250mg	1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt	1976-27-8		250mg	$539.00	2024-04-20

1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt Related Literature

1. High fat diet incorporated with meat proteins changes biomarkers of lipid metabolism, antioxidant activities, and the serum metabolomic profile in Glrx1?/? mice

Muhammad Ijaz Ahmad,Muhammad Umair Ijaz,Muzahir Hussain,Iftikhar Ali Khan,Noreen Mehmood,Sultan Mehmood Siddiqi,Congcong Liu,Di Zhao,Xinglian Xu,Guanghong Zhou,Chunbao Li Food Funct. 2020 11 236
2. LC-MS-based metabolomics reveals metabolic signatures related to glioma stem-like cell self-renewal and differentiation

Rui Zhang,Peishan Hu,Qingce Zang,Xiaofei Yue,Zhi Zhou,Xiaoyu Xu,Jing Xu,Shanshan Li,Yanhua Chen,Boqin Qiang,Xiaozhong Peng,Wei Han,Ruiping Zhang,Zeper Abliz RSC Adv. 2017 7 24221
3. Influence of a cholesterol-lowering strain Lactobacillus plantarum LP3 isolated from traditional fermented yak milk on gut bacterial microbiota and metabolome of rats fed with a high-fat diet

Zitong Ding,Anum Hani,Wenyuan Li,Li'e Gao,Wencan Ke,Xusheng Guo Food Funct. 2020 11 8342
4. Potential of serum metabolites for diagnosing post-stroke cognitive impairment

Min Liu,Kaige Zhou,Hailong Li,Xin Dong,Guangguo Tan,Yifeng Chai,Weizhong Wang,Xiaoying Bi Mol. BioSyst. 2015 11 3287
5. Metabolomics study reveals the alteration of fatty acid oxidation in the hearts of diabetic mice by empagliflozin

Yingwei Zhang,Zeyu Zhang,Chundi Li,Donge Tang,Yong Dai Mol. Omics 2022 18 643

Related Categories

1976-27-8 (1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt) Related Products

Recommended suppliers

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Hebei Liye chemical Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Jing Kun Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk